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Compound of Interest

Compound Name: Jalaric acid

Cat. No.: B1672779 Get Quote

An In-depth Technical Guide to Jalaric Acid
This technical guide provides a comprehensive overview of Jalaric acid, focusing on its

chemical properties and its role as a primary constituent of shellac. While Jalaric acid is noted

as a bioactive chemical, detailed information regarding its specific signaling pathways and

mechanisms of action in biological systems is not extensively available in the public domain.

This document summarizes the existing knowledge, with a focus on its chemical characteristics

and derivatives.

Physicochemical Properties of Jalaric Acid
Jalaric acid is a key component of the natural resin shellac. Its fundamental properties are

summarized below.

Property Value Reference

CAS Number 24205-55-8 [1][2][3][4]

Molecular Weight 280.32 g/mol [2][4][5]

Molecular Formula C₁₅H₂₀O₅ [2][4][5]

Note: While another CAS number, 17342-12-0, is sometimes associated with Jalaric acid,

24205-55-8 is the more consistently cited identifier in chemical databases.
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Jalaric acid is one of the primary terpenic acids that constitute shellac, a natural resin secreted

by the lac insect. It is an aldehydic acid that can be isolated from shellac through hydrolysis.[5]

Under alkaline conditions, such as those used in the saponification of shellac, Jalaric acid can

undergo a Cannizzaro-type reaction, leading to its oxidation and reduction to form other related

compounds.

The primary chemical transformations of Jalaric acid during alkaline hydrolysis include:

Oxidation to Shellolic acid.

Reduction to Laksholic acid.

These, along with other related compounds, form the complex mixture of hydroxy aliphatic and

sesquiterpenic acids that make up the intricate structure of shellac resin.
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Caption: Chemical transformation of Jalaric acid during alkaline hydrolysis.

Experimental Protocols: Isolation from Shellac
The isolation of Jalaric acid is typically achieved through the hydrolysis of shellac. The

following is a generalized protocol based on methods described for the separation of

constituent acids from lac resin.

Objective: To hydrolyze shellac resin to isolate its constituent acids, including Jalaric acid.

Materials:

Shellac or Seedlac
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Aqueous Sodium Hydroxide (NaOH) solution

Common salt (NaCl) solution

Dilute mineral acid (e.g., HCl)

Organic solvent for crystallization

Methodology:

Hydrolysis: The shellac or seedlac is hydrolyzed using an aqueous solution of sodium

hydroxide under controlled conditions of concentration, temperature, and time.

Salting Out: The resulting solution is treated with a common salt solution to precipitate the

sodium salts of the constituent acids.

Separation: The precipitate, containing the sodium salts of the acids, is separated by

filtration.

Acidification: The aqueous solution of the sodium salts is then decomposed with a dilute

mineral acid to precipitate the crude acids.

Crystallization: The crude acid mixture can then be further purified, and individual

components like Jalaric acid can be isolated through crystallization using an appropriate

organic solvent.
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Caption: Workflow for the isolation of Jalaric acid from shellac.
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In conclusion, while Jalaric acid is a well-characterized chemical entity within the context of

shellac chemistry, further research is required to elucidate its specific biological activities and

potential applications in drug development and other scientific fields. The protocols and data

presented here provide a foundational understanding for researchers and scientists working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. arpi.unipi.it [arpi.unipi.it]

3. GSRS [gsrs.ncats.nih.gov]

4. Jalaric acid | C15H20O5 | CID 12304681 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. files.core.ac.uk [files.core.ac.uk]

To cite this document: BenchChem. [Jalaric acid CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672779#jalaric-acid-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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